Computed Lipophilicity (XLogP3) Comparison vs. 3-Methylpyrrolidine
3-(Propan-2-ylidene)pyrrolidine exhibits a computed XLogP3 of 1, which is 0.3 log units higher than 3-methylpyrrolidine (XLogP3 = 0.7) [1][2]. This difference reflects the increased hydrophobic surface area contributed by the isopropylidene substituent relative to a methyl group.
| Evidence Dimension | Computed octanol-water partition coefficient (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 1 |
| Comparator Or Baseline | 3-Methylpyrrolidine: XLogP3 = 0.7 |
| Quantified Difference | ΔXLogP3 = +0.3 log units |
| Conditions | XLogP3 3.0 algorithm (PubChem 2019.06.18 release) |
Why This Matters
For medicinal chemistry programs optimizing logD or logP within a narrow window (e.g., CNS drug-likeness filters requiring 1 < logP < 3), a +0.3 log unit shift can meaningfully influence membrane permeability predictions and should not be treated as interchangeable.
- [1] PubChem. (2024). Compound Summary for CID 79875563: 3-(Propan-2-ylidene)pyrrolidine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1537968-48-1 View Source
- [2] PubChem. (2024). Compound Summary for CID 118158: 3-Methylpyrrolidine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/34375-89-8 View Source
